Cas no 2228516-53-6 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile)
2228516-53-6 structure
Product Name:3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile
CAS No:2228516-53-6
MF:C7H8BrN3
MW:214.062520027161
CID:5839063
PubChem ID:165699959
Update Time:2023-12-27
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile
- 2228516-53-6
- EN300-1921433
-
- Inchi: 1S/C7H8BrN3/c1-11-6(3-2-4-9)5-7(8)10-11/h5H,2-3H2,1H3
- InChI Key: JLVDVRHESGWOJS-UHFFFAOYSA-N
- SMILES: BrC1C=C(CCC#N)N(C)N=1
Computed Properties
- Exact Mass: 212.99016g/mol
- Monoisotopic Mass: 212.99016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 41.6Ų
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921433-1g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile |
2228516-53-6 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1921433-5g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile |
2228516-53-6 | 5g |
$2858.0 | 2023-09-17 | ||
| Enamine | EN300-1921433-10g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile |
2228516-53-6 | 10g |
$4236.0 | 2023-09-17 | ||
| Enamine | EN300-1921433-0.05g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile |
2228516-53-6 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1921433-0.1g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile |
2228516-53-6 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1921433-0.25g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile |
2228516-53-6 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1921433-0.5g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile |
2228516-53-6 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1921433-1.0g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile |
2228516-53-6 | 1g |
$1872.0 | 2023-06-01 | ||
| Enamine | EN300-1921433-2.5g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile |
2228516-53-6 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1921433-5.0g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile |
2228516-53-6 | 5g |
$5429.0 | 2023-06-01 |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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